Cas no 494747-28-3 (5-(1,3-dimethyl-1H-pyrazol-5-yl)-4-ethyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-(1,3-dimethyl-1H-pyrazol-5-yl)-4-ethyl-4H-1,2,4-triazole-3-thiol
• CAS No: 494747-28-3
• MF: C₉H₁₃N₅S
• MW: 223.298019170761
• MDL: MFCD03074624
• CID: 932401
• PubChem ID: 842819
• Update Time: 2025-04-19

5-(1,3-dimethyl-1H-pyrazol-5-yl)-4-ethyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione,5-(1,3-dimethyl-1H-pyrazol-5-yl)-4-ethyl-2,4-dihydro-(9CI)
• 5-(1,3-dimethyl-1H-pyrazol-5-yl)-4-ethyl-4H-1,2,4-triazole-3-thiol
• BBL039656
• AKOS000308276
• EN300-228501
• AK-968/41170602
• 5-(1,3-DIMETHYL-1H-PYRAZOL-5-YL)-4-ETHYL-4H-1,2,4-TRIAZOL-3-YLHYDROSULFIDE
• 494747-28-3
• SR-01000086027-1
• 3H-1,2,4-TRIAZOLE-3-THIONE, 5-(1,3-DIMETHYL-1H-PYRAZOL-5-YL)-4-ETHYL-2,4-DIHYDRO-
• 3-(2,5-dimethylpyrazol-3-yl)-4-ethyl-1H-1,2,4-triazole-5-thione
• DB-271677
• CS-0298282
• 5-(2,5-dimethylpyrazol-3-yl)-4-ethyl-2H-1,2,4-triazole-3-thione
• SR-01000086027
• 5-(2,5-Dimethyl-2H-pyrazol-3-yl)-4-ethyl-4H-[1,2,4]triazole-3-thiol
• STK349069

• MDL： MFCD03074624
• Inchi： 1S/C9H13N5S/c1-4-14-8(10-11-9(14)15)7-5-6(2)12-13(7)3/h5H,4H2,1-3H3,(H,11,15)
• InChI Key： WUCCJSHJCCYRHA-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2=CC(C)=NN2C)N1CC

Computed Properties

• Exact Mass: 223.08916661g/mol
• Monoisotopic Mass: 223.08916661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 77.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles